2,2-Dimethyl-2,3-dihydrobenzofuran-4-carboxylic acid
Cat. No. B352078
M. Wt: 192.21g/mol
InChI Key: NVTPSSIGWHVYGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05856529
Procedure details
Ethyl 2,2-dimethyl-2,3-dihydro-benzofuran-4-carboxylic acid (10 g, 45 mmol) was heated to reflux with sodium hydroxide (16.3 ml of 10N, 163 mmol) in ethanol (50 ml) for 2 hr. The mixture was concentrated in vacuo, diluted with water and made acidic with 12N HCl. The precipitate was filtered and air dried (8.6 g, 100%).
Name
Ethyl 2,2-dimethyl-2,3-dihydro-benzofuran-4-carboxylic acid
Quantity
10 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([CH:3]1[C:7]2=[C:8]([C:12]([OH:14])=[O:13])[CH:9]=[CH:10][CH:11]=[C:6]2[O:5][C:4]1([CH3:16])[CH3:15])C.[OH-].[Na+]>C(O)C>[CH3:15][C:4]1([CH3:16])[CH2:3][C:7]2=[C:8]([C:12]([OH:14])=[O:13])[CH:9]=[CH:10][CH:11]=[C:6]2[O:5]1 |f:1.2|
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Inputs
Step One
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Name
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Ethyl 2,2-dimethyl-2,3-dihydro-benzofuran-4-carboxylic acid
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Quantity
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10 g
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|
Type
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reactant
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Smiles
|
C(C)C1C(OC=2C1=C(C=CC2)C(=O)O)(C)C
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Step Two
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Name
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Quantity
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16.3 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
|
50 mL
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated in vacuo
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ADDITION
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Type
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ADDITION
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|
Details
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diluted with water
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitate was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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air dried (8.6 g, 100%)
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CC1(OC=2C(C1)=C(C=CC2)C(=O)O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
